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Compound of Interest
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Cat. No.: B083085 Get Quote

For researchers, scientists, and drug development professionals, the selection of piezoelectric

materials is a critical decision in the design and fabrication of high-performance sensors. This

guide provides an objective comparison of two prominent materials: the well-established Lead

Zirconate Titanate (PZT) and the emerging Strontium Titanate (SrTiO₃). This analysis is

supported by a summary of their key performance metrics, detailed experimental protocols for

characterization, and visual workflows to elucidate the measurement processes.

Performance at a Glance: SrTiO₃ vs. PZT
Lead Zirconate Titanate (PZT) is a ceramic perovskite material that has been the industry

standard for piezoelectric applications for decades, owing to its excellent piezoelectric

properties at room temperature. PZT is a ferroelectric material, meaning it exhibits a

spontaneous electric polarization. It is commonly available in various formulations, broadly

categorized as "hard" and "soft" PZTs, which offer a trade-off between the piezoelectric charge

coefficient and mechanical and electrical losses.

In contrast, Strontium Titanate (SrTiO₃) is a centrosymmetric cubic perovskite at room

temperature and therefore does not exhibit intrinsic piezoelectricity. However, a significant

piezoelectric effect can be induced by applying an external DC electric field. This field-induced

piezoelectricity, coupled with its high dielectric constant, makes SrTiO₃ an interesting material

for tunable piezoelectric devices. It is particularly noted for its "giant" piezoelectric effect at

cryogenic temperatures.
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The following table summarizes the key room-temperature performance parameters of various

PZT formulations and the induced properties of Strontium Titanate.

Property

Strontium
Titanate
(SrTiO₃)
(Induced)

PZT-4
(Hard)

PZT-5A
(Soft)

PZT-5H
(Soft)

Units

Piezoelectric

Charge

Coefficient

(d₃₃)

60 - 100[1] 295[2]
374 - 390[3]

[4]

585 - 650[2]

[3][4]
pC/N

Piezoelectric

Voltage

Coefficient

(g₃₃)

Not readily

available
24.9[2]

24.8 - 26.0[2]

[5]

18.0 - 19.7[2]

[5]
x10⁻³ Vm/N

Electromecha

nical

Coupling

Factor (k₃₃)

Not readily

available
0.700[2]

0.710 -

0.72[2][3]
0.75[2][3] -

Relative

Dielectric

Constant

(K₃³)

~300 1300[2]
1700 -

1800[3][4]

3400 -

3800[3][4]
-

Curie

Temperature

(T_c)

~ -243 (30 K) 325[2] 350[2]
195 - 225[2]

[3]
°C

Mechanical

Quality

Factor (Q_m)

Not

applicable
400[2] 80 - 100[2][3] 65[2] -

Density (ρ) 5.12 7.6[2]
7.5 - 7.95[2]

[3]

7.5 - 7.87[2]

[3]
g/cm³
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Note: The piezoelectric properties of Strontium Titanate are induced by an external electric

field and are not intrinsic. The values for the induced piezoelectric voltage coefficient (g₃₃) and

electromechanical coupling factor (k₃₃) for SrTiO₃ at room temperature are not readily available

in comparative literature.

Experimental Protocols for Piezoelectric
Characterization
Accurate and reproducible characterization of piezoelectric materials is paramount for sensor

development. The following sections detail the methodologies for three key experimental

techniques used to determine the properties listed in the comparison table.

Direct Piezoelectric Charge Coefficient (d₃₃)
Measurement: The Berlincourt Method
The Berlincourt method is a quasi-static technique for directly measuring the piezoelectric

charge coefficient, d₃₃. It is a widely used and relatively straightforward method.

Methodology:

Sample Preparation: The material to be tested is prepared in a disc or plate form with parallel

faces. Electrodes are applied to these faces, typically by sputtering or silver painting.

Mounting: The sample is placed in a specialized d₃₃ meter between two probes. The meter

applies a static pre-loading force to ensure good contact.

Dynamic Force Application: A small, low-frequency (typically around 100 Hz) sinusoidal force

is applied to the sample by the meter's drive mechanism.

Charge Measurement: The alternating charge generated by the piezoelectric effect across

the electrodes is measured by a charge amplifier.

d₃₃ Calculation: The d₃₃ meter internally calculates the ratio of the generated charge to the

applied force, providing a direct reading of the d₃₃ coefficient in picoCoulombs per Newton

(pC/N).
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Polarity Check: The polarity of the output indicates the direction of the piezoelectric response

relative to the poling direction.

Sample Preparation

Measurement

Output

Prepare disc/plate sample

Apply electrodes to parallel faces

Mount sample in d33 meter

Apply static preload and
low-frequency dynamic force

Measure generated charge

Calculate d33 = Charge / Force

Display d33 value and polarity

Click to download full resolution via product page
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Berlincourt Method Workflow

Piezoelectric Strain Measurement: Laser
Interferometry/Vibrometry
Laser interferometry or vibrometry offers a non-contact and highly precise method to measure

the strain (displacement) of a piezoelectric material when an electric field is applied (the

converse piezoelectric effect). This allows for the calculation of the piezoelectric strain

coefficient, d₃₃.

Methodology:

Sample Preparation: A sample with parallel and polished surfaces is prepared and

electroded. One of the electroded surfaces should be reflective for the laser beam.

Mounting: The sample is securely mounted in a holder.

Optical Setup: A laser interferometer (e.g., Michelson or Mach-Zehnder) or a laser Doppler

vibrometer is set up. The laser beam is directed to be perpendicular to the reflective surface

of the sample.

Electrical Excitation: A sinusoidal voltage at a specific frequency is applied across the

sample's electrodes using a function generator and a high-voltage amplifier.

Displacement Measurement: The laser system detects the minute out-of-plane displacement

of the sample surface caused by the piezoelectric effect. The interferometer measures

changes in the optical path length, while the vibrometer measures the velocity of the surface,

from which displacement can be derived.

d₃₃ Calculation: The piezoelectric strain coefficient d₃₃ is calculated by dividing the measured

displacement by the applied voltage.
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Setup

Measurement

Analysis

Prepare polished, electroded sample

Securely mount sample

Align laser interferometer/vibrometer

Apply sinusoidal voltage to sample

Measure surface displacement with laser

Calculate d33 = Displacement / Voltage

Click to download full resolution via product page

Laser Interferometry/Vibrometry Workflow

Electromechanical Coupling Factor and Other
Coefficients: Resonance Method
The resonance method, as standardized by the IEEE, is a dynamic method used to determine

several material properties, including the electromechanical coupling factor (k), elastic
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constants, and dielectric constants. This method involves analyzing the electrical impedance of

the piezoelectric resonator as a function of frequency.

Methodology:

Sample Preparation: A sample of a specific geometry (e.g., a thin disc for radial mode or a

thin plate for thickness mode) is prepared with electrodes.

Impedance Measurement: The sample is connected to an impedance analyzer, and its

electrical impedance is measured over a wide frequency range.

Resonance and Anti-Resonance Frequencies: The frequencies at which the impedance is at

a minimum (resonance frequency, f_r) and a maximum (anti-resonance frequency, f_a) are

identified from the impedance spectrum.

Calculation of Properties: Using the measured resonance and anti-resonance frequencies,

along with the sample's dimensions and density, various material properties can be

calculated. The electromechanical coupling factor (e.g., k_p for planar mode or k_t for

thickness mode) is a key parameter derived from these frequencies. The specific formulas

used depend on the vibrational mode and the sample geometry, as detailed in the IEEE

standards on piezoelectricity.[3][4][6][7]
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Sample Preparation

Measurement

Calculation

Prepare sample with specific geometry and electrodes

Connect sample to impedance analyzer

Sweep frequency and measure impedance

Identify resonance (fr) and anti-resonance (fa) frequencies

Calculate k, elastic, and dielectric constants using IEEE standards
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Resonance Method Workflow

Concluding Remarks
The choice between Strontium Titanate and PZT for piezoelectric sensors is highly dependent

on the specific application requirements. PZT remains the material of choice for a wide range of

room-temperature applications due to its strong intrinsic piezoelectric effect, high piezoelectric

coefficients, and the availability of various formulations to suit different needs. "Soft" PZTs like

PZT-5H offer high sensitivity, making them suitable for sensors and actuators, while "hard"

PZTs like PZT-4 are preferred for high-power applications.
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Strontium Titanate, on the other hand, presents a unique set of properties. While it requires

an external electric field to exhibit piezoelectricity at room temperature, its high dielectric

constant and the tunability of its piezoelectric response open up possibilities for novel sensor

designs. Its exceptional piezoelectric performance at cryogenic temperatures makes it a

compelling candidate for specialized low-temperature applications. For room-temperature

applications where tunability is a key requirement, field-induced piezoelectricity in SrTiO₃ could

be advantageous.

Researchers and professionals in drug development and other scientific fields should carefully

consider the operating temperature, required sensitivity, power consumption, and the need for

tunability when selecting between these materials. The experimental protocols outlined in this

guide provide a foundation for the accurate characterization and validation of material

performance for a given sensor application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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